(Z)-N-(4-ethoxyphenyl)-2-(3-methyl-2-(methylimino)-4-oxothiazolidin-5-yl)acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-(3-methyl-2-methylimino-4-oxo-1,3-thiazolidin-5-yl)acetamide
• InChI: InChI=1S/C15H19N3O3S/c1-4-21-11-7-5-10(6-8-11)17-13(19)9-12-14(20)18(3)15(16-2)22-12/h5-8,12H,4,9H2,1-3H3,(H,17,19)
• InChI Key: AXDOGRGAWDHGIT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CC2C(=O)N(C(=NC)S2)C
• Molecular Formula: C15H19N3O3S
• Molecular Weight: 321.4 g/mol

Description

(Z)-N-(4-ethoxyphenyl)-2-(3-methyl-2-(methylimino)-4-oxothiazolidin-5-yl)acetamide is a useful research compound. Its molecular formula is C15H19N3O3S and its molecular weight is 321.4. The purity is usually 95%.
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Scientific Research Applications

1. Structural Analysis and Comparison

• The crystal structures of related (oxothiazolidin-2-ylidene)acetamides, including compounds similar to (Z)-N-(4-ethoxyphenyl)-2-(3-methyl-2-(methylimino)-4-oxothiazolidin-5-yl)acetamide, have been described and compared, highlighting the structural intricacies of these molecules (Galushchinskiy, Slepukhin, & Obydennov, 2017).

2. Antibacterial and Antioxidant Activities

• Research into similar thiazolidinone derivatives has demonstrated significant antibacterial and antioxidant activities. These activities suggest potential applications in pharmaceutical research and development (Hamdi, Al-ayed, Said, & Fabienne, 2012).

3. Anti-inflammatory Properties

• Certain acetamide derivatives related to (Z)-N-(4-ethoxyphenyl)-2-(3-methyl-2-(methylimino)-4-oxothiazolidin-5-yl)acetamide have been synthesized and shown to possess significant anti-inflammatory activity, highlighting potential therapeutic applications (Sunder & Maleraju, 2013).

4. Hypoglycemic Activity

• Novel acetamide derivatives, structurally related to the compound , have been synthesized and evaluated for hypoglycemic activity. This suggests potential applications in the treatment or management of diabetes (Nikaljea, Choudharia, & Une, 2012).

5. Antifibrotic and Anticancer Action

• Amino(imino)thiazolidinone derivatives, related to (Z)-N-(4-ethoxyphenyl)-2-(3-methyl-2-(methylimino)-4-oxothiazolidin-5-yl)acetamide, have been synthesized and evaluated for antifibrotic and anticancer activities. These findings open avenues for the development of novel antifibrotic and anticancer agents (Kaminskyy et al., 2016).

6. Antimicrobial Agents

• Thiazolidin-4-one derivatives, structurally similar to the compound of interest, have been synthesized and shown to possess potential antimicrobial properties against various pathogens (Baviskar, Khadabadi, & Deore, 2013).